Cas no 946305-85-7 (N-4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl-4-(propan-2-yloxy)benzamide)

• Product Name: N-4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl-4-(propan-2-yloxy)benzamide
• CAS No: 946305-85-7
• MF: C₁₉H₁₉N₃O₃
• MW: 337.372464418411
• CID: 6231339
• PubChem ID: 25284205
• Update Time: 2025-05-22

N-4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl-4-(propan-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl-4-(propan-2-yloxy)benzamide
• SR-01000920475
• 4-isopropoxy-N-(4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl)benzamide
• 946305-85-7
• VU0632701-1
• SR-01000920475-1
• N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-propan-2-yloxybenzamide
• AKOS024493794
• N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(propan-2-yloxy)benzamide
• F5058-0031

• Inchi： 1S/C19H19N3O3/c1-12(2)24-17-10-6-14(7-11-17)18(23)20-16-8-4-15(5-9-16)19-22-21-13(3)25-19/h4-12H,1-3H3,(H,20,23)
• InChI Key： YMGDSRQSJFXGAT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(NC2C=CC(C3=NN=C(C)O3)=CC=2)=O)=CC=1)C(C)C

Computed Properties

• Exact Mass: 337.14264148g/mol
• Monoisotopic Mass: 337.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 77.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl-4-(propan-2-yloxy)benzamide

N-4-(5-Methyl-1,3,4-Oxadiazol-2-yl)phenyl-4-(Propan-2-yloxy)benzamide: A Comprehensive Overview

The compound with CAS No. 946305-85-7, commonly referred to as N-4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl-4-(propan-2-yloxy)benzamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a benzamide core and a 1,3,4-oxadiazole moiety. The presence of these functional groups endows the molecule with intriguing chemical and biological properties.

Recent studies have highlighted the potential of N-4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl derivatives in drug discovery. The oxadiazole ring is known for its ability to act as a bioisostere of other heterocyclic systems, making it a valuable component in the design of bioactive molecules. Researchers have demonstrated that this compound exhibits promising anti-inflammatory and antioxidant activities, which could be harnessed for therapeutic applications.

The synthesis of N-benzamide derivatives has been optimized through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield and purity of the compound but also opened new avenues for its large-scale production. The propan-2-yloxy group attached to the benzene ring plays a crucial role in modulating the compound's solubility and bioavailability.

From a structural perspective, the molecule's 1,3,4-Oxadiazole ring contributes significantly to its electronic properties. This heterocyclic system is known to enhance the molecule's stability and reactivity under various chemical conditions. Recent computational studies have revealed that the methyl substitution at position 5 of the oxadiazole ring further stabilizes the molecule by delocalizing electron density through resonance effects.

In terms of applications, N-benzamide derivatives like this compound are being explored for their potential in agrochemicals and advanced materials. For instance, preliminary experiments suggest that this compound could serve as an effective fungicide or herbicide due to its ability to inhibit key enzymatic pathways in plant pathogens.

Moreover, the integration of propan-2-yloxy groups into aromatic systems has been shown to enhance their thermal stability and mechanical properties. This makes such compounds attractive candidates for use in high-performance polymers and coatings.

Looking ahead, ongoing research is focused on further elucidating the mechanistic insights behind this compound's bioactivity. Advanced spectroscopic techniques and molecular modeling tools are being employed to study its interactions with biological targets at the molecular level.

In conclusion, N-benzamide derivatives such as CAS No. 946305-85_7 represent a promising class of compounds with diverse applications across multiple disciplines. Their unique structural features and versatile functional groups make them ideal candidates for both fundamental research and industrial development.